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Compound of Interest

Compound Name:
3-bromo-3H-Pyrazolo[3,4-

d]pyrimidin-4-amine

Cat. No.: B13150181

Get Quote

Focus: 3-Substituted Pyrazolo[1,5-a]pyrimidines vs. Pyrazolo[3,4-d]pyrimidines in Kinase

Inhibition

Executive Summary
This guide critically evaluates the 3-substituted pyrazolo[1,5-a]pyrimidine scaffold, a privileged

structure in modern oncology drug discovery (e.g., Larotrectinib, Dinaciclib). We compare its

performance, synthetic accessibility, and kinase selectivity profile against its isomeric

alternative, the pyrazolo[3,4-d]pyrimidine (e.g., Ibrutinib).

Core Insight: While both scaffolds act as ATP-competitive inhibitors, the 3-position serves

divergent roles. In [1,5-a] systems, the 3-substituent vectors into the solvent-exposed front or

gatekeeper region, offering a tunable handle for selectivity against promiscuous kinases like

Trk and CDK. In contrast, the [3,4-d] isomer typically utilizes the 3-position to occupy the

hydrophobic back pocket, often mimicking the purine core of ATP more strictly.
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The "Product": Pyrazolo[1,5-a]pyrimidine[1][2][3]
Binding Topology: This scaffold adopts a curved geometry. The

nitrogen typically accepts a hydrogen bond from the kinase hinge region (e.g., Met592 in
TrkA).[1]

The 3-Position Vector: Substituents here (R3) are critical. They do not bind deeply in the

pocket but extend outward or towards the gatekeeper residue. This allows for the attachment

of solubilizing groups or steric bulk to induce selectivity without disrupting the primary hinge

interaction.

Key Application: Tropomyosin Receptor Kinase (Trk) inhibitors, CDK2/9 inhibitors.

The Alternative: Pyrazolo[3,4-d]pyrimidine[4][5][6]
Binding Topology: A direct bioisostere of adenine. The

and

(or

depending on tautomer) mimic the N1/N3 of adenine.

The 3-Position Vector: In this isomer, the 3-substituent often points towards the hydrophobic

pocket (back of the ATP site). Large groups here (e.g., the phenoxyphenyl group in Ibrutinib)

lock the conformation and provide high affinity but can suffer from steric clashes in kinases

with smaller gatekeepers.

Key Application: BTK inhibitors, Src family kinases.

Signaling Pathway Visualization (Trk Focus)
The following diagram illustrates the downstream signaling blocked by 3-substituted

pyrazolo[1,5-a]pyrimidines (Trk inhibitors).
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Caption: Trk signaling cascade showing the interception point of pyrazolo[1,5-a]pyrimidine

inhibitors at the receptor level.

Comparative SAR Analysis
Quantitative Performance Data
The table below compares optimized 3-substituted pyrazolo[1,5-a]pyrimidines (Trk/KDR

targets) against 3-substituted pyrazolo[3,4-d]pyrimidines (BTK targets).

Feature
Pyrazolo[1,5-a]pyrimidine

(Focus)
Pyrazolo[3,4-d]pyrimidine

(Alternative)

Primary Target TrkA/B/C, KDR (VEGFR-2) BTK, EGFR, Src

3-Position Role
Solvent Front / Gatekeeper

Interaction

Hydrophobic Back Pocket /

Selectivity Filter

Potency (

)

0.5 nM (TrkAG595R - Cmpd

5n) [1]
7.95 nM (BTK - Cmpd 8a) [2]

Selectivity
High (Tunable via R3

amide/aryl groups)

Moderate to High (Depends on

R3 steric bulk)

Solubility
Generally higher (Polar R3

groups tolerated)

Lower (R3 often hydrophobic

aryl)

Resistance Profile
Effective against solvent-front

mutations

Susceptible to gatekeeper

mutations (e.g., T338M)

Key SAR Findings for Pyrazolo[1,5-a]pyrimidines[5]
Electronic Effects: Electron-withdrawing groups (EWGs) like -CN or -F on the 3-aryl

substituent enhance potency by increasing the acidity of the scaffold protons or influencing

the dipole alignment in the active site.

Steric Constraints:

Small groups (H, Me): Loss of potency. The 3-position requires a "linker" or aromatic

system to engage the pocket.
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3-Amides (Picolinamides): Crucial for Trk inhibition.[1] The amide carbonyl often forms a

water-mediated H-bond.

3-Heterocycles (Pyrazoles): Direct attachment of a pyrazole at C3 (e.g., in Repotrectinib

analogs) improves metabolic stability compared to phenyl rings [1].

Key SAR Findings for Pyrazolo[3,4-d]pyrimidines
The "Ibrutinib" Effect: A bulky 3-(4-phenoxyphenyl) group is essential for BTK potency. It fills

the hydrophobic pocket adjacent to the gatekeeper residue (Thr474).

N1-Substitution: Unlike the [1,5-a] isomer, the [3,4-d] scaffold requires careful N1-substitution

(often a methyl or isopropyl) to prevent non-productive binding modes.

Experimental Protocols
Synthesis of 3-Substituted Pyrazolo[1,5-a]pyrimidines
This protocol describes the "Region-Selective" synthesis, avoiding the formation of the [1,5-a]

isomer's regioisomers.

Reagents:

3-Aminopyrazole derivative[2][3][4]

1,3-Dielectrophile (e.g., Dimethylformamide dimethyl acetal or

-keto esters)

Solvent: Ethanol or Acetic Acid

Workflow Visualization:
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Caption: Modular synthesis of 3-substituted pyrazolo[1,5-a]pyrimidines via late-stage C3

functionalization.

Detailed Procedure (Self-Validating):

Cyclization: Dissolve 3-aminopyrazole (1.0 eq) and the appropriate 1,3-dicarbonyl (1.1 eq) in

glacial acetic acid. Reflux for 4 hours.

Validation: Monitor TLC (Ethyl Acetate:Hexane 1:1). The disappearance of the polar amine

spot indicates cyclization.

Iodination (C3-Activation): Treat the cyclized intermediate with N-iodosuccinimide (NIS) in

DMF at room temperature for 2 hours.

Validation: A precipitate often forms. NMR should show the loss of the C3-H signal

(typically a singlet around

8.0-8.5 ppm).

Suzuki Coupling (C3-Substitution): React the 3-iodo intermediate with an aryl boronic acid,

(5 mol%), and

(2M aq) in Dioxane/Water. Heat to 90°C under Argon.

Validation: Product formation is confirmed by LC-MS (Target Mass + Substituent Mass).

Kinase Inhibition Assay (TRK-A FRET Assay)
Objective: Determine

of the synthesized 3-substituted analog.

Preparation: Dilute compounds in 100% DMSO (3-fold serial dilutions).

Enzyme Mix: Prepare TrkA kinase (0.5 nM final) in Assay Buffer (50 mM HEPES pH 7.5, 10

mM

, 1 mM EGTA, 0.01% Brij-35).
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Substrate Mix: Prepare ULight-labeled Poly-GT substrate (50 nM) and ATP (at

, approx 10

M).

Reaction:

Add 2.5

L compound to 384-well plate.

Add 5

L Enzyme Mix. Incubate 15 min.

Add 2.5

L Substrate/ATP Mix. Incubate 60 min at RT.

Detection: Add EDTA (to stop reaction) and Europium-anti-phosphotyrosine antibody. Read

TR-FRET signal (Ex 320nm, Em 665nm).

Analysis: Plot % Inhibition vs. Log[Concentration]. Fit to sigmoidal dose-response curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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